
Application Note: Lithol Rubine BK as a Control
for Textile Dye Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lithol Rubine BK

Cat. No.: B12516396 Get Quote

Introduction
Lithol Rubine BK (C.I. Pigment Red 57:1) is a monoazo lake pigment widely used in various

industries, including textiles, printing inks, and cosmetics. Its well-defined chemical structure,

stability, and strong chromophore make it a suitable candidate for use as a control standard in

the analytical testing of textiles for specific azo dyes. Azo dyes are a major class of synthetic

colorants used in the textile industry. However, some azo dyes can cleave under reductive

conditions to release carcinogenic aromatic amines, which are restricted under regulations

such as REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals) in

Europe.

This application note outlines the use of Lithol Rubine BK as a positive control and calibration

standard for chromatographic and spectroscopic analysis of textile samples. Its use ensures

the reliability and accuracy of analytical methods designed to identify and quantify restricted

azo dyes.

Rationale for Use as a Control
Using Lithol Rubine BK as a control serves several critical functions in an analytical workflow:

Method Validation: It helps verify that the analytical system (e.g., HPLC, GC-MS) is

performing correctly and can successfully detect and separate azo dyes from the textile

matrix.
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Positive Control: It confirms that the extraction and, if applicable, reductive cleavage

procedures are effective. A successful detection of Lithol Rubine BK or its corresponding

amine (4-amino-3-hydroxytoluene-6-sulphonic acid, after cleavage) indicates the process is

working as intended.

Semi-Quantification: When used as a calibration standard, it can help in the semi-

quantitative analysis of structurally similar azo dyes present in the sample.

Physicochemical & Spectroscopic Data
The following table summarizes key quantitative data for Lithol Rubine BK, essential for its

use as an analytical standard.

Property Value

Chemical Name
Calcium bis[2-[(2-hydroxy-1-naphthyl)azo]-3-

methylbenzenesulphonate]

C.I. Name Pigment Red 57:1 (PR 57:1)

CAS Number 5281-04-9

Molecular Formula C₃₄H₂₄CaN₄O₈S₂

Molecular Weight 720.8 g/mol

UV-Vis λmax (in DMF) ~530 nm

Expected Aromatic Amine
4-amino-3-hydroxytoluene-6-sulphonic acid

(after reductive cleavage)

Protocols
Protocol 1: Preparation of Lithol Rubine BK Standard
Stock Solution
This protocol describes the preparation of a standard stock solution for use in calibration and

as a spiking control.

Materials:
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Lithol Rubine BK powder (analytical grade)

Dimethylformamide (DMF), HPLC grade

Volumetric flasks (10 mL, 100 mL)

Analytical balance

Ultrasonic bath

Procedure:

Accurately weigh 10 mg of Lithol Rubine BK powder.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 70 mL of DMF.

Sonicate the mixture for 15 minutes to ensure complete dissolution.

Allow the solution to return to room temperature.

Make up the volume to 100 mL with DMF.

This creates a 100 µg/mL stock solution. Further dilutions can be made as required for the

calibration curve. Store the stock solution in a dark, refrigerated environment.

Protocol 2: HPLC-DAD Analysis of Textile Extracts
This protocol details the use of High-Performance Liquid Chromatography with a Diode-Array

Detector (HPLC-DAD) for the identification of Lithol Rubine BK.

Instrumentation & Conditions:

HPLC System: Quaternary pump, autosampler, column oven, DAD detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase A: 0.1% Formic Acid in Water.
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Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 20 minutes.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Injection Volume: 10 µL.

DAD Wavelength: Monitoring at 530 nm.

Procedure:

Sample Preparation: Extract the dye from a known weight of textile material using a suitable

solvent (e.g., DMF or methanol/water mixture) with sonication. Filter the extract through a

0.45 µm syringe filter before analysis.

Control Sample (Spike): Spike a blank textile sample extract with a known concentration of

the Lithol Rubine BK standard solution to verify recovery and matrix effects.

Calibration: Inject a series of dilutions of the Lithol Rubine BK stock solution (e.g., 1, 5, 10,

25, 50 µg/mL) to generate a calibration curve.

Analysis: Inject the prepared textile sample extract and the control sample.

Identification: Compare the retention time and the UV-Vis spectrum of any peak in the

sample chromatogram with that of the Lithol Rubine BK standard. A match in both retention

time and spectral profile confirms the presence of the dye.

Visual Workflows
The following diagrams illustrate the key experimental workflows.
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Standard Preparation

Weigh 10 mg 
Lithol Rubine BK

Dissolve in 70 mL DMF

Sonicate for 15 mins

Make up to 100 mL

Result: 100 µg/mL
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Caption: Workflow for preparing the Lithol Rubine BK standard stock solution.
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HPLC Analysis Workflow

1. Textile Sample
Extraction & Filtration

4. Inject Samples &
Standards

2. Prepare Calibration
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3. HPLC System Setup
(C18, Gradient, DAD)

5. Data Acquisition
(Chromatograms & Spectra)

6. Data Analysis

Compare Retention Times Compare UV-Vis Spectra Quantify using
Calibration Curve
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Caption: General workflow for the analysis of textile dyes using a control standard.

To cite this document: BenchChem. [Application Note: Lithol Rubine BK as a Control for
Textile Dye Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12516396#using-lithol-rubine-bk-as-a-control-for-
textile-dye-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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